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Compound of Interest

Compound Name: Propranolol glycol-d5

Cat. No.: B12418899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety and handling

considerations for Propranolol glycol-d5. Given the limited direct data on the deuterated

glycol metabolite, this guide synthesizes information from its parent compound, propranolol,

and general principles for handling deuterated substances. All personnel handling this

compound should be adequately trained in laboratory safety and chemical handling

procedures.

Introduction
Propranolol is a non-selective beta-adrenergic receptor antagonist widely used in the treatment

of cardiovascular diseases. Its metabolism is extensive, with one of the metabolites being

propranolol glycol. Propranolol glycol-d5 is a deuterated analog of this metabolite, valuable in

metabolic studies, pharmacokinetic research, and as an internal standard in analytical

methods. The deuterium labeling provides a distinct mass spectrometric signature, allowing for

precise quantification and differentiation from the endogenous, non-labeled compound. While

specific safety data for Propranolol glycol-d5 is scarce, a conservative approach based on

the toxicological profile of propranolol and the GHS classification of propranolol glycol is

essential.

Physical and Chemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12418899?utm_src=pdf-interest
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/product/b12418899?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative data for Propranolol glycol-d5 is not readily available. The following table

summarizes the known properties of propranolol and its metabolite, propranolol glycol. These

values should be considered as approximations for the deuterated analog.

Property Propranolol Propranolol Glycol

Molecular Formula C₁₆H₂₁NO₂ C₁₃H₁₄O₃

Molecular Weight 259.34 g/mol 218.25 g/mol

CAS Number 525-66-6 36112-95-5

Appearance White crystalline powder Data not available

Solubility Soluble in water Data not available

Melting Point 163-165 °C Data not available

Safety and Handling
The handling of Propranolol glycol-d5 requires adherence to standard laboratory safety

protocols. The following guidelines are based on the safety data for propranolol hydrochloride

and general best practices for handling deuterated and potentially hazardous compounds.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory. Given that

propranolol glycol is classified as toxic in contact with skin, ensure gloves are inspected

before use and changed frequently.[1]

Body Protection: A laboratory coat should be worn. For operations with a higher risk of

exposure, additional protective clothing may be necessary.

Respiratory Protection: If handling the compound as a powder or if aerosolization is possible,

a NIOSH-approved respirator is recommended.

Engineering Controls
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Work with Propranolol glycol-d5 should be conducted in a well-ventilated laboratory.

A chemical fume hood is recommended for all weighing and solution preparation steps to

minimize inhalation exposure.

Storage
Store in a tightly sealed, light-resistant container.

Keep in a cool, dry, and well-ventilated area.

Store away from incompatible materials such as strong oxidizing agents.

Spills and Waste Disposal
In case of a spill, avoid generating dust. Moisten the spilled material with a suitable solvent

and carefully collect it into a sealed container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Toxicological Information
While specific toxicological data for Propranolol glycol-d5 is unavailable, the information for

propranolol and the GHS classification for propranolol glycol provide a basis for risk

assessment. Propranolol overdose can lead to severe cardiovascular and central nervous

system effects.[2]

Substance GHS Classification LD50 Data

Propranolol Harmful if swallowed.
Oral (rat): 466 mg/kg[3][4]Oral

(mouse): 320 mg/kg[3][5]

Propranolol Glycol

Acute Toxicity, Dermal:

Category 3 (Toxic in contact

with skin)[1][6]

Data not available

Metabolism of Propranolol
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Propranolol undergoes extensive hepatic metabolism through several pathways, including ring

oxidation, side-chain oxidation, and glucuronidation. Propranolol glycol is a product of the side-

chain oxidation pathway. The major metabolic routes are illustrated in the diagram below.
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Metabolic pathways of Propranolol.

Experimental Protocols
General Handling of Deuterated Compounds
Deuterated compounds are susceptible to hydrogen-deuterium (H-D) exchange, which can

compromise their isotopic purity. To maintain the integrity of Propranolol glycol-d5, the

following precautions should be taken:

Minimize exposure to moisture: Handle the compound in a dry atmosphere, such as a glove

box or under an inert gas (e.g., argon or nitrogen).

Use dry equipment: All glassware and utensils should be thoroughly dried before use.

Use deuterated solvents: When preparing solutions, use appropriate deuterated solvents to

prevent H-D exchange.
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Storage: Store in a desiccator to protect from atmospheric moisture.

General Experimental Workflow
The following diagram illustrates a general workflow for handling Propranolol glycol-d5 in a

research setting.
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General workflow for handling Propranolol glycol-d5.

Conclusion
Propranolol glycol-d5 is a valuable tool for researchers. While specific safety and toxicity data

are limited, a thorough understanding of the properties of the parent compound, propranolol,

and its metabolite, propranolol glycol, allows for a robust safety assessment. Adherence to the

handling, storage, and personal protective equipment guidelines outlined in this document is

crucial to ensure the safety of laboratory personnel and the integrity of the research data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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